Cas no 1639204-71-9 (Cc1cc(Cl)c(I)cc1F)

• Product Name: Cc1cc(Cl)c(I)cc1F
• CAS No: 1639204-71-9
• MF: C₇H₅ClFI
• MW: 270.470476865768
• CID: 5006699
• PubChem ID: 117729519
• Update Time: 2024-03-01

Cc1cc(Cl)c(I)cc1F Chemical and Physical Properties

Names and Identifiers

• Cc1cc(Cl)c(I)cc1F
• 5-Chloro-2-fluoro-4-iodotoluene

• Inchi： 1S/C7H5ClFI/c1-4-2-5(8)7(10)3-6(4)9/h2-3H,1H3
• InChI Key： VMZJDAVSEGGMCF-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C)=CC=1Cl)F

Computed Properties

• Exact Mass: 269.91085g/mol
• Monoisotopic Mass: 269.91085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0